(Hex-5-en-2-yl)[(2-methylphenyl)methyl]amine

• Molecular Formula: C14H21N
• Molecular Weight: 203.32 g/mol
• IUPAC Name: N-[(2-methylphenyl)methyl]hex-5-en-2-amine
• InChI: InChI=1S/C14H21N/c1-4-5-9-13(3)15-11-14-10-7-6-8-12(14)2/h4,6-8,10,13,15H,1,5,9,11H2,2-3H3
• InChI Key: NZUZUTHSXJHMGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC(C)CCC=C

Description

(Hex-5-en-2-yl)[(2-methylphenyl)methyl]amine is a secondary amine featuring a hex-5-en-2-yl group (a six-carbon chain with a terminal double bond at position 5) and a 2-methylbenzyl substituent. Its molecular formula is C₁₄H₂₁N, with a molecular weight of 203.33 g/mol. The compound’s structure combines aliphatic unsaturation (from the hexenyl group) and aromatic hydrophobicity (from the 2-methylbenzyl moiety), making it a candidate for applications in medicinal chemistry, catalysis, or polymer science. While direct references to this compound are absent in the provided evidence, structurally analogous amines (e.g., substituted benzylamines and alkenylamines) offer insights into its properties and synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Hex-5-en-2-yl)[(2-methylphenyl)methyl]amine typically involves the reaction of hex-5-en-2-ylamine with 2-methylbenzyl chloride under basic conditions. The reaction is carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

On an industrial scale, the production of (Hex-5-en-2-yl)[(2-methylphenyl)methyl]amine may involve continuous flow reactors to ensure consistent product quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

(Hex-5-en-2-yl)[(2-methylphenyl)methyl]amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding imines or nitriles.

Reduction: Reduction reactions can convert the compound into secondary or tertiary amines.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides and acyl chlorides are commonly used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield imines or nitriles, while reduction can produce secondary or tertiary amines.

Scientific Research Applications

(Hex-5-en-2-yl)[(2-methylphenyl)methyl]amine has several applications in scientific research, including use as a building block in the synthesis of complex organic molecules in chemistry. In biology, it can be used in enzyme-substrate interaction studies and as a ligand in receptor binding studies. It is also used in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and dyes in industry. Its biological activity suggests potential uses in medicinal chemistry, especially in anticancer and neuroprotective therapies.

Chemical Reactions Analysis
(Hex-5-en-2-yl)[(2-methylphenyl)methyl]amine can undergo oxidation, reduction, and substitution reactions.

• Oxidation The compound can be oxidized to form corresponding imines or nitriles using oxidizing agents like potassium permanganate ($KMnO_4$) and chromium trioxide ($CrO_3$).
• Reduction Reduction reactions can convert the compound into secondary or tertiary amines using reducing agents such as lithium aluminum hydride ($LiAlH_4$) and sodium borohydride ($NaBH_4$).
• Substitution The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives using reagents like alkyl halides and acyl chlorides. The products formed depend on the specific reagents and conditions used.

Biological Activity

The biological activity of (Hex-5-en-2-yl)[(2-methylphenyl)methyl]amine is attributed to its ability to interact with molecular targets like enzymes and receptors. The amine group facilitates hydrogen bonding, while the aromatic ring engages in $π-π$ interactions with biomolecules, modulating cellular pathways. Key mechanisms include:

• Enzyme Inhibition The compound may inhibit specific enzymes by binding to their active sites, altering their function.
• Receptor Modulation It could act as an agonist or antagonist at certain receptors, influencing signaling pathways.

Mechanism of Action

The mechanism of action of (Hex-5-en-2-yl)[(2-methylphenyl)methyl]amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as an inhibitor or activator, depending on the nature of the target and the context of the reaction. The pathways involved may include signal transduction, metabolic processes, or gene expression regulation.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following comparison focuses on structural analogs, physicochemical properties, and functional differences.

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
(Hex-5-en-2-yl)[(2-methylphenyl)methyl]amine	C₁₄H₂₁N	203.33	Hex-5-enyl, 2-methylbenzyl	Moderate lipophilicity (predicted logP ~3.2); unsaturated aliphatic chain may enhance reactivity
[1-(2-Methoxy-5-methylphenyl)ethyl][(4-methoxyphenyl)methyl]amine	C₁₈H₂₃NO₂	285.38	Methoxy groups, aromatic methyl	Higher polarity due to methoxy groups; increased hydrogen-bonding capacity
(E)-(2-Methoxyphenyl)methylideneamine	C₉H₁₁NO	149.19	Schiff base (imine), methoxy	Planar structure with conjugation; UV-active due to imine bond
(2-Ethylhexyl)[1-(thiophen-2-yl)ethyl]amine	C₁₄H₂₅NS	239.42	Thiophene, branched alkyl chain	Enhanced solubility in polar solvents; potential for coordination chemistry via sulfur
(E)-N-Methyl-5-(5-methoxy-3-aminophenyl)-4-penten-2-amine	C₁₃H₂₀N₂O	220.31	Methoxyaniline, pentenyl chain	Bioactive scaffold (e.g., serotonin receptor modulation)

Key Comparative Insights

Reactivity and Stability

• The terminal double bond in (Hex-5-en-2-yl)[(2-methylphenyl)methyl]amine may render it susceptible to oxidation or electrophilic addition, unlike saturated analogs like (2-ethylhexyl)[1-(thiophen-2-yl)ethyl]amine .
• Schiff base analogs (e.g., (E)-(2-methoxyphenyl)methylideneamine ) exhibit higher reactivity due to the imine group, enabling applications in catalysis or dynamic covalent chemistry .

Methoxy-substituted benzylamines (e.g., [1-(2-methoxy-5-methylphenyl)ethyl][(4-methoxyphenyl)methyl]amine) often exhibit improved blood-brain barrier penetration compared to non-polar analogs .

Synthetic Accessibility

• (Hex-5-en-2-yl)[(2-methylphenyl)methyl]amine could be synthesized via reductive amination between hex-5-en-2-yl aldehyde and 2-methylbenzylamine, a method analogous to protocols in (Heck coupling for olefinic amines) .
• Purification challenges may arise due to the compound’s hydrophobicity, necessitating techniques like flash chromatography (as described in for polar analogs) .

Biological Activity

(Hex-5-en-2-yl)[(2-methylphenyl)methyl]amine is a compound of interest in medicinal chemistry and biological research due to its unique structure and potential interactions with biological systems. This article explores its biological activity, mechanisms of action, and relevant case studies, providing a comprehensive overview of current findings.

Chemical Structure and Properties

The compound features a hex-5-en-2-yl group attached to a nitrogen atom, which is also bonded to a 2-methylphenylmethyl moiety. This structural arrangement allows for diverse chemical reactivity and potential interactions with various biological targets.

Property	Details
Molecular Formula	C13H17N
Molecular Weight	189.28 g/mol
Solubility	Soluble in organic solvents
Melting Point	Not extensively documented

The biological activity of (Hex-5-en-2-yl)[(2-methylphenyl)methyl]amine is primarily attributed to its ability to interact with specific molecular targets, including enzymes and receptors. The amine group facilitates hydrogen bonding, while the aromatic ring can engage in π-π interactions with biomolecules. This dual capability may modulate the activity of various cellular pathways, leading to distinct biological effects.

Key Mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes by binding to their active sites, altering their function.
• Receptor Modulation : It could act as an agonist or antagonist at certain receptors, influencing signaling pathways.

Biological Activity

Research indicates that compounds similar to (Hex-5-en-2-yl)[(2-methylphenyl)methyl]amine exhibit significant biological activities, including:

• Anticancer Effects : Preliminary studies suggest that this compound may induce cytotoxicity in cancer cell lines, potentially through mechanisms involving apoptosis or necrosis.
• Neuroprotective Properties : There is emerging evidence that related compounds may offer neuroprotective effects, which could be explored further for therapeutic applications in neurodegenerative diseases.

Case Studies

Several studies have investigated the biological activity of related compounds, providing insights into the potential effects of (Hex-5-en-2-yl)[(2-methylphenyl)methyl]amine.

• Cytotoxicity Studies :
  • A study on structurally similar amines found that certain derivatives exhibited significant cytotoxicity against glioblastoma cells, suggesting that (Hex-5-en-2-yl)[(2-methylphenyl)methyl]amine may have similar properties .
• Receptor Interaction Studies :
  • Research on N-substituted phenylmethylamines demonstrated selective agonistic activity at serotonin receptors, indicating potential for (Hex-5-en-2-yl)[(2-methylphenyl)methyl]amine to interact with neurotransmitter systems .
• Neurotoxicity Assessments :
  • Investigations into the neurotoxic effects of related compounds revealed that certain exposures led to significant respiratory and ocular effects, emphasizing the need for careful evaluation of safety profiles .

Summary of Findings

The biological activity of (Hex-5-en-2-yl)[(2-methylphenyl)methyl]amine suggests potential applications in medicinal chemistry, particularly in anticancer and neuroprotective therapies. However, further research is necessary to fully elucidate its mechanisms of action and therapeutic efficacy.